Cas no 100784-88-1 (1H-Pyrrole-2-carboxylic acid, 3-(4-chlorophenyl)-5-phenyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3-(4-chlorophenyl)-5-phenyl-, ethyl ester
• CAS No: 100784-88-1
• MF: C₁₉H₁₆ClNO₂
• MW: 325.788844108582
• CID: 1126248
• Update Time: 2024-07-27

1H-Pyrrole-2-carboxylic acid, 3-(4-chlorophenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-(4-chlorophenyl)-5-phenyl-, ethyl ester

• Inchi： 1S/C19H16ClNO2/c1-2-23-19(22)18-16(13-8-10-15(20)11-9-13)12-17(21-18)14-6-4-3-5-7-14/h3-12,21H,2H2,1H3
• InChI Key： BBPRLZVETLEKPX-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(C2=CC=C(Cl)C=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 325.08708

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Melting Point: 185 °C(Solv: ethanol (64-17-5))
• Boiling Point: 530.8±50.0 °C(Predicted)
• PSA: 42.09
• pka: 14.56±0.50(Predicted)